![molecular formula C20H18N4O2S B2438515 2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)-N-(4-methylphenyl)acetamide CAS No. 946385-20-2](/img/structure/B2438515.png)
2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)-N-(4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin, which is a heterocyclic compound . It also contains an acetamide group attached to the pyrimidine ring and a 4-methylphenyl group attached to the nitrogen of the acetamide group.
Synthesis Analysis
While the specific synthesis for this compound is not available, related compounds such as 4-oxopyrido[1,2-a]pyrimidines can be synthesized through the reaction of ethoxyalkylidenes with 2-aminopyridine .Scientific Research Applications
- Researchers have investigated the anticonvulsant effects of this compound. Anticonvulsants are medications used to prevent or control seizures in conditions such as epilepsy. Understanding its mechanism of action and efficacy can contribute to the development of novel antiepileptic drugs .
- The compound has been evaluated for its tranquilizing properties. Tranquilizers, also known as anxiolytics, are used to reduce anxiety and promote relaxation. Investigating its potential as a tranquilizer could lead to new therapeutic options for anxiety-related disorders .
- Given its structural features, researchers might explore whether this compound exhibits neuroprotective effects. Neuroprotection aims to prevent or mitigate damage to nerve cells, which could be relevant in neurodegenerative diseases like Alzheimer’s or Parkinson’s .
- Some pyrimidine derivatives possess anti-inflammatory properties. Investigating whether this compound exhibits such effects could be valuable for conditions involving inflammation, such as autoimmune diseases or chronic inflammatory disorders .
- Pyrimidine-based compounds often show promise in cancer research. Researchers may explore whether this compound has any anticancer activity, potentially targeting specific pathways or cancer cell lines .
- The compound’s unique structure could make it suitable for drug delivery systems. Researchers might investigate its use as a carrier for targeted drug delivery, enhancing drug bioavailability or minimizing side effects .
Anticonvulsant Properties
Tranquilizer Activity
Neuroprotective Effects
Anti-Inflammatory Activity
Anticancer Potential
Drug Delivery Systems
properties
IUPAC Name |
2-(11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2S/c1-11-4-6-14(7-5-11)23-15(25)9-24-10-21-17-16-12(2)8-13(3)22-19(16)27-18(17)20(24)26/h4-8,10H,9H2,1-3H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCBFOBDJJKAQBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC4=C3C(=CC(=N4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)-N-(4-methylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.